Cas no 82349-56-2 (3-(1,3-benzodioxol-5-ylmethylidene)pentane-2,4-dione)
3-(1,3-benzodioxol-5-ylmethylidene)pentane-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 3-(1,3-benzodioxol-5-ylmethylidene)pentane-2,4-dione
- NSC46597
- SureCN7237921
- AC1L655B
- CTK5E9589
- MolPort-002-855-013
- NSC-46597
- ZINC01387055
- AKOS005078692
- 82349-56-2
- 3-[(2H-1,3-benzodioxol-5-yl)methylidene]pentane-2,4-dione
- DS-013868
- ZTUATTROAWGFAW-UHFFFAOYSA-N
- DTXSID40286588
- 3-(Benzo[d][1,3]dioxol-5-ylmethylene)pentane-2,4-dione
- 3-(benzo[1,3]dioxol-5-ylmethylidene)pentane-2,4-dione
- 11N-831
- 3-(1,3-benzodioxol-5-ylmethylene)-2,4-pentanedione
- SCHEMBL7237921
- 3-(3,4-Methylenedioxyphenyl)methylenepentane-2,4-dione
- 3-(2H-1,3-BENZODIOXOL-5-YLMETHYLIDENE)PENTANE-2,4-DIONE
-
- Inchi: 1S/C13H12O4/c1-8(14)11(9(2)15)5-10-3-4-12-13(6-10)17-7-16-12/h3-6H,7H2,1-2H3
- InChI Key: ZTUATTROAWGFAW-UHFFFAOYSA-N
- SMILES: O1COC2C=CC(/C=C(\C(C)=O)/C(C)=O)=CC1=2
Computed Properties
- Exact Mass: 232.07355886g/mol
- Monoisotopic Mass: 232.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 52.6Ų
3-(1,3-benzodioxol-5-ylmethylidene)pentane-2,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1617631-1mg |
3-(Benzo[d][1,3]dioxol-5-ylmethylene)pentane-2,4-dione |
82349-56-2 | 98% | 1mg |
¥546.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1617631-2mg |
3-(Benzo[d][1,3]dioxol-5-ylmethylene)pentane-2,4-dione |
82349-56-2 | 98% | 2mg |
¥536.00 | 2024-07-28 |
3-(1,3-benzodioxol-5-ylmethylidene)pentane-2,4-dione Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
Additional information on 3-(1,3-benzodioxol-5-ylmethylidene)pentane-2,4-dione
Introduction to 3-(1,3-benzodioxol-5-ylmethylidene)pentane-2,4-dione (CAS No. 82349-56-2) and Its Emerging Applications in Chemical Biology
The compound 3-(1,3-benzodioxol-5-ylmethylidene)pentane-2,4-dione, identified by the CAS number 82349-56-2, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a benzodioxole moiety linked to a pentane diketone backbone, has garnered attention due to its structural versatility and biological activity. The benzodioxole ring, also known as an oxygenated furan derivative, is a common pharmacophore in medicinal chemistry, often associated with properties such as anti-inflammatory, antimicrobial, and antioxidant effects. The presence of the pentane diketone moiety further enhances its reactivity and potential for further functionalization.
In recent years, the exploration of 3-(1,3-benzodioxol-5-ylmethylidene)pentane-2,4-dione has been driven by its intriguing chemical properties and the possibility of developing novel therapeutic agents. The benzodioxole ring is particularly noteworthy for its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. This feature has made it a valuable scaffold for designing molecules that can modulate biological pathways. For instance, studies have suggested that derivatives of benzodioxole can inhibit enzymes involved in inflammatory responses, making them promising candidates for treating chronic inflammatory diseases.
The pentane diketone moiety in 3-(1,3-benzodioxol-5-ylmethylidene)pentane-2,4-dione adds an additional layer of complexity to the molecule. Diketones are well-known for their ability to participate in various organic reactions, including condensation reactions with amino acids and nucleophiles. This reactivity has been exploited in the synthesis of more complex molecules, such as peptidomimetics and protease inhibitors. The combination of these two structural features makes 3-(1,3-benzodioxol-5-ylmethylidene)pentane-2,4-dione a versatile platform for drug discovery.
Recent research has highlighted the compound's potential in addressing neurological disorders. The benzodioxole ring is known to have neuroprotective properties, which have been observed in several natural products and synthetic derivatives. For example, studies have demonstrated that certain benzodioxole-containing compounds can cross the blood-brain barrier and exert protective effects on neurons against oxidative stress and neuroinflammation. These findings have prompted further investigation into the use of 3-(1,3-benzodioxol-5-ylmethylidene)pentane-2,4-dione as a lead compound for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease.
Moreover, the compound's structural features have also attracted interest in the field of materials science. The rigid framework provided by the pentane diketone moiety allows for precise control over molecular conformation, which is crucial for designing materials with specific properties. For instance, researchers have explored the use of 3-(1,3-benzodioxol-5-ylmethylidene)pentane-2,4-dione in the development of liquid crystals and organic semiconductors. These materials are essential components in advanced electronic devices such as smartphones and flexible displays.
The synthesis of 3-(1,3-benzodioxol-5-ylmethylidene)pentane-2,4-dione involves multi-step organic reactions that highlight its synthetic utility. One common approach involves the condensation of 1-methoxybenzene (anisole) with acetylacetone under acidic conditions to form the benzodioxole-pentane diketone core. Subsequent functionalization steps can then be employed to introduce additional groups or modify existing ones. These synthetic strategies not only provide access to 3-(1,3-benzodioxol-5-ylmethylidene)pentane-2,4-dione but also serve as a model system for studying reaction mechanisms and developing new synthetic methodologies.
In conclusion, 3-(1,3-benzodioxol-5 -ylmethylidene)pentane - 2 ,4 -dione (CAS No . 82349 -56 - 2 ) is a multifaceted compound with significant potential in both chemical biology and materials science . Its unique structural features , combined with its reactivity , make it an attractive scaffold for drug discovery and material design . As research continues to uncover new applications , this compound is poised to play a crucial role in advancing our understanding of biological processes and developing innovative solutions for various challenges .
82349-56-2 (3-(1,3-benzodioxol-5-ylmethylidene)pentane-2,4-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)